Cas no 155545-03-2 (Bacopaside IV)
Bacopaside IV is a bioactive saponin compound derived from Bacopa monnieri, a medicinal herb traditionally used in Ayurveda. It is characterized by its triterpenoid structure and is one of the key phytochemicals responsible for the plant's neuroprotective and cognitive-enhancing properties. Research indicates that Bacopaside IV exhibits potential antioxidant, anti-inflammatory, and nootropic effects, making it of interest for neurological and pharmacological studies. Its high purity and standardized composition ensure reproducibility in research applications. The compound is commonly utilized in preclinical investigations to explore mechanisms related to memory enhancement, neurogenesis, and neuroprotection, providing a valuable tool for neuroscience and drug development.
Bacopaside IV structure
Product Name:Bacopaside IV
Bacopaside IV Chemical and Physical Properties
Names and Identifiers
-
- a-L-Arabinopyranoside, (3b,16b,23R)-16,23:16,30-diepoxy-20-hydroxydammar-24-en-3-yl3-O-b-D-glucopyranosyl-
- Bacopaside IV
- Rugoside A
- FS-8099
- HY-N8216
- AKOS040761396
- (2S,3R,4S,5S,6R)-2-[(2S,3R,4S,5S)-3,5-Dihydroxy-2-[[(1S,2R,5R,7S,10R,11R,14R,15S,16S,18R,20S)-16-hydroxy-2,6,6,10,16-pentamethyl-18-(2-methylprop-1-enyl)-19,21-dioxahexacyclo[18.2.1.01,14.02,11.05,10.015,20]tricosan-7-yl]oxy]oxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- 155545-03-2
- CS-0140314
- Bacopaside V
- (2R,3S,4R,5R,6S)-2-{[(2R,3S,4R,5R)-3,5-dihydroxy-2-{[(1R,2S,5S,7R,10S,11S,14S,15R,16R,18S,20R)-16-hydroxy-2,6,6,10,16-pentamethyl-18-(2-methylprop-1-en-1-yl)-19,21-dioxahexacyclo[18.2.1.0(1),(1)?.0(2),(1)(1).0?,(1)?.0(1)?,(2)?]tricosan-7-yl]oxy}oxan-4-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
- E88707
- (2R,3S,4R,5R,6S)-2-[(2R,3S,4R,5R)-3,5-Dihydroxy-2-[[(1R,2S,5S,7R,10S,11S,14S,15R,16R,18S,20R)-16-hydroxy-2,6,6,10,16-pentamethyl-18-(2-methylprop-1-enyl)-19,21-dioxahexacyclo[18.2.1.01,14.02,11.05,10.015,20]tricosan-7-yl]oxy]oxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
-
- Inchi: InChI=1S/C41H66O13/c1-20(2)14-21-15-39(7,48)33-22-8-9-26-37(5)12-11-27(36(3,4)25(37)10-13-38(26,6)40(22)18-41(33,54-21)50-19-40)52-34-31(47)32(23(43)17-49-34)53-35-30(46)29(45)28(44)24(16-42)51-35/h14,21-35,42-48H,8-13,15-19H2,1-7H3/t21-,22+,23-,24+,25-,26+,27-,28+,29-,30+,31+,32-,33-,34-,35-,37-,38+,39-,40-,41-/m0/s1
- InChI Key: YMACEWFCLOFSBZ-ATWREIRWSA-N
- SMILES: C1([C@]2([H])CC[C@]3(C)[C@@]([H])([C@]2(CC[C@@H]1O[C@@]1([H])[C@H](O)[C@@H](O[C@@]2([H])[C@H](O)[C@@H](O)[C@H](O)[C@H](O2)CO)[C@H](CO1)O)C)CC[C@]1([C@]23C[C@]3(OC2)O[C@@H](/C=C(\C)/C)C[C@@](O)(C)[C@]13[H])[H])(C)C
Computed Properties
- Exact Mass: 766.45034216g/mol
- Monoisotopic Mass: 766.45034216g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 54
- Rotatable Bond Count: 6
- Complexity: 1460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 20
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 197Ų
Bacopaside IV Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3478-5 mg |
Bacopaside IV |
155545-03-2 | 5mg |
¥3129.00 | 2022-04-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP4846-10mg |
Bacopaside IV |
155545-03-2 | 98% | 10mg |
$490 | 2023-09-19 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4846-5mg |
Bacopaside IV |
155545-03-2 | 98% | 5mg |
$290 | 2023-09-19 | |
| TargetMol Chemicals | TN3478-10mg |
Bacopaside IV |
155545-03-2 | 10mg |
¥ 2850 | 2024-07-20 | ||
| TargetMol Chemicals | TN3478-10 mg |
Bacopaside IV |
155545-03-2 | 98% | 10mg |
¥ 2,850 | 2023-07-11 | |
| TargetMol Chemicals | TN3478-1 mL * 10 mM (in DMSO) |
Bacopaside IV |
155545-03-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2950 | 2023-09-15 | |
| TargetMol Chemicals | TN3478-1 ml * 10 mm |
Bacopaside IV |
155545-03-2 | 1 ml * 10 mm |
¥ 2950 | 2024-07-20 |
Bacopaside IV Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
155545-03-2 (Bacopaside IV) Related Products
- 55466-04-1(Jujuboside A)
- 146445-92-3(β-D-Glucopyranoside, (3β,16β,23R)-16,23:16,30-diepoxy-20-hydroxy-13-methyldammar-24-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-)
- 94443-88-6(bacopaside X)
- 68144-21-8(Jujuboside B1)
- 157408-08-7(Bacoside A3)
- 55466-05-2(Jujuboside B)
- 68665-70-3(a-L-Arabinopyranoside, (3b,16b,23R)-16,23:16,30-diepoxy-20-hydroxydammar-24-en-3-ylO-b-D-glucopyranosyl-(1®3)-O-[b-D-xylopyranosyl-(1®2)]- (9CI))
- 156985-57-8(a-L-Arabinopyranoside, (3b,16b,23R)-16,23:16,30-diepoxy-20-hydroxydammar-24-en-3-ylO-6-deoxy-a-L-galactopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®3)]-)
- 146503-30-2(α-L-Arabinopyranoside, (3β,16β,23R)-16,23:16,30-diepoxy-20-hydroxydammar-24-en-3-yl O-6-deoxy-β-D-glucopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]-)
- 194851-84-8(Jujuboside D)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk